3,5-Dichloro-2-fluoropyridine

• IUPAC Name: 3,5-dichloro-2-fluoropyridine
• InChI: InChI=1S/C5H2Cl2FN/c6-3-1-4(7)5(8)9-2-3/h1-2H
• InChI Key: FHQWUIZMJXPGRG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)F)Cl
• Molecular Formula: C5H2Cl2FN
• DSSTOX Substance ID: DTXSID10382541
• Molecular Weight: 165.98 g/mol
• CAS RN: 823-56-3

Description

3,5-Dichloro-2-fluoropyridine is a halogenated pyridine derivative that has not been directly discussed in the provided papers. However, the papers do discuss various halogenated pyridines and their chemical properties, which can be used to infer some information about this compound. These compounds are of significant interest in the field of medicinal chemistry and as intermediates in the synthesis of various organic compounds .

Synthesis Analysis

The synthesis of halogenated pyridines can involve a variety of methods, including halogen dance reactions, Suzuki coupling, and palladium-catalyzed cross-coupling reactions. For example, 5-bromo-2-chloro-4-fluoro-3-iodopyridine was synthesized using halogen dance reactions , while diferrocenylpyridine was obtained from dibromopyridine using a microwave-enhanced Suzuki cross-coupling reaction . These methods could potentially be adapted for the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of halogenated pyridines is characterized by the presence of halogen atoms attached to the pyridine ring, which can significantly influence the electronic properties of the molecule. X-ray crystallography has been used to confirm the molecular structures of some halogenated pyridines . The electronic communication between substituents on the pyridine ring can be studied using various spectroscopic methods, as seen in the case of diferrocenylpyridine and its palladium(II) dichloride complex .

Chemical Reactions Analysis

Halogenated pyridines can undergo a variety of chemical reactions, including selective substitution under SNAr conditions, amination, and coupling reactions. For instance, selective substitution of the fluoro group in 5-bromo-2-chloro-3-fluoropyridine was achieved under SNAr conditions . The reactivity of halogen atoms in different positions on the pyridine ring can be exploited to synthesize a wide range of substituted pyridines .

Physical and Chemical Properties Analysis

The physical and chemical properties of halogenated pyridines are influenced by the nature and position of the halogen substituents. These properties include melting points, boiling points, solubility, and reactivity towards various chemical reagents. The presence of halogen atoms can also affect the acidity and basicity of the pyridine ring. The electronic properties of the halogenated pyridines can be studied using techniques such as NMR, IR, and mass spectrometry .

Scientific Research Applications

Medical Imaging Applications

3,5-Dichloro-2-fluoropyridine has been utilized in medical imaging, particularly in Positron Emission Tomography (PET). Fluorine-18 labeled fluoropyridines, like this compound, are significant for PET imaging. The introduction of fluorine-18 into the 3- or 5-position of pyridine rings is made possible by using pyridyliodonium salts, which allows for more stable radiotracers in vivo (Carroll, Nairne, & Woodcraft, 2007).

Synthetic Chemistry and Mechanisms

The compound has been studied for its potential in synthetic chemistry. For instance, a study describes the synthesis of 4-amino-3,5-dichloro-6-fluoropyridine-2-ol from 3,5-dichloro-2,4,6-trifluoropyridine through amine and hydroxy substitution. The mechanism involves keto-enol tautomerism of pyridine-2-ol in an alkaline solution (Mi Zhi-yuan, 2010).

Application in Organic Synthesis

The compound is also utilized in organic synthesis. A novel synthesis method involving 1,3-dipolar cycloadditions of alkynes to azides in ionic liquid, using 2-azido-3,5-dichloropyridine (derived from this compound), has been developed. This process yields 1,4,5-trisubstituted [1,2,3]-triazoles with good yields and regioselectivities (Zhong & Guo, 2010).

Coordination Chemistry

In coordination chemistry, this compound has been used to synthesize copper(II) halide coordination complexes. These complexes were studied for their magnetic properties, revealing anti-ferromagnetic interactions, which could be of interest in materials science and magnetic studies (Solomon et al., 2014).

Structural Chemistry

The compound's role in structural chemistry, particularly in the formation of various molecular complexes and its impact on conformational landscapes and tautomeric equilibria, has been explored. For example, a study on fluroxypyr (derived from 4-amino-3,5-dichloro-6-fluoropyridine) revealed the importance of hydrogen bonds and weak π–π interactions in forming three-dimensional molecular networks (Park et al., 2016).

Catalytic Systems

In catalysis, 2-fluoropyridine (related to this compound) has been generated from 2-chloropyridine using metal oxide catalysts. These new catalytic systems for fluorination could have implications in various synthetic processes (Cochon et al., 2010).

Safety and Hazards

3,5-Dichloro-2-fluoropyridine is highly toxic and may be fatal if inhaled, ingested, or absorbed through the skin. It causes skin irritation and serious eye irritation. Effects of contact or inhalation may be delayed.

Mechanism of Action

Target of Action

Fluoropyridines, a class of compounds to which 3,5-dichloro-2-fluoropyridine belongs, are known to have interesting and unusual physical, chemical, and biological properties owing to the presence of strong electron-withdrawing substituents in the aromatic ring .

Mode of Action

Fluoropyridines generally have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . This suggests that this compound may interact with its targets in a unique manner, potentially leading to distinct biochemical changes.

Biochemical Pathways

Fluoropyridines are known to be used in the synthesis of various biologically active compounds , suggesting that this compound may influence a range of biochemical pathways.

Synthesis routes and methods

Procedure details

850 g of sulfolane, 204.3 g (3.3 mol) of potassium fluoride/cesium fluoride (9:1), 7.5 g of potassium carbonate and 20.4 g of tetra-n-octylphosphonium bromide as the phase transfer catalyst were azeotropically dried by removal of about 100 g of sulfolane by distillation (170° C.). 273.5 g (1.5 mol) of 2,3,5-trichloropyridine were then added at 190° C. and the reaction mixture was heated to 215° C. After about 2 h reflux commenced. This was maintained for 20 h, and all the substance which boiled below 3 mm Hg/140° C. was then removed from the reaction mixture by distillation. A first fraction (15.8 g) which contained 14.2 g of 5-chloro-2,3-difluoropyridine and 1.3 g of 3,5-dichloro-2-fluoropyridine (determined by GC by means of internal standard) was obtained. The second fraction (168.0 g) contained 89.4 g of 5-chloro-2,3-difluoropyridine and 64.5 g of 3,5-dichloro-2-fluoropyridine and the third fraction (b.p.>130° C./4 mm Hg) contained 98.5 g (GC) of sulfolane. The fractions were purified by fractionation. The yield was 46% for 5-chloro-2,3-difluoropyridine and 27% for 3,5-dichloro-2-fluoropyridine (total 73%, isolated). The yield of 5-chloro-2,3-difluoropyridine was 63%, relative to reacted material. The amount of 3-chloro-2,5-difluoropyridine, which additionally was about 5% of the quantity of 5-chloro-2,3difluoropyridine, was not taken into account here. (Space yield with respect to 5-chloro-2,3-difluoropyridine: 4.7 g/l·h; selectivity: 82%).

Q & A

Q1: What is a significant application of 3,5-Dichloro-2-fluoropyridine in organic synthesis?

A1: this compound serves as a versatile precursor for synthesizing 1,4,5-trisubstituted [, , ]-triazoles. This reaction utilizes a 1,3-dipolar cycloaddition with various alkynes in an ionic liquid medium. [] The ionic liquid acts as a solvent and potentially influences reaction rate and regioselectivity.

Q2: Can you elaborate on the regioselectivity observed in reactions involving this compound?

A2: Research indicates that this compound exhibits regioselective behavior when treated with lithium diisopropylamide (LDA). [] Deprotonation occurs specifically at the 4-position, enabling further functionalization at this site. This selectivity is crucial for controlled synthesis and avoids the formation of unwanted isomers.